Cas no 1807222-28-1 (3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride)

• Product Name: 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride
• CAS No: 1807222-28-1
• MF: C₈H₄Cl₃NO₂S
• MW: 284.546857833862
• CID: 4980537
• Update Time: 2025-06-11

3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl3NO2S/c9-3-5-1-6(15(11,13)14)2-8(10)7(5)4-12/h1-2H,3H2
• InChI Key： VANKKVCYPLMREC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(CCl)=C1C#N)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride

Introduction to 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride (CAS No. 1807222-28-1)

3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride (CAS No. 1807222-28-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro, chloromethyl, and cyano substituent on a benzenesulfonyl chloride framework. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride is particularly noteworthy for its reactivity and versatility. The presence of the sulfonyl chloride group makes it an excellent electrophile, capable of undergoing nucleophilic substitution reactions with a wide range of nucleophiles. This property is crucial in the synthesis of complex molecules, where controlled reactivity is essential for achieving high yields and selectivity.

Recent studies have highlighted the potential applications of 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral drugs. These drugs have shown promising results in preclinical trials, demonstrating high efficacy against several viral strains, including influenza and herpes simplex virus.

In addition to its role in antiviral drug development, 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride has also been explored for its potential in cancer therapy. A study published in the Journal of Medicinal Chemistry detailed the synthesis and biological evaluation of a series of derivatives derived from this compound. The derivatives exhibited potent cytotoxic activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

The versatility of 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride extends beyond pharmaceutical applications. In the field of agrochemistry, this compound has been used as an intermediate in the synthesis of herbicides and fungicides. Its unique chemical properties allow for the creation of compounds with enhanced stability and efficacy, making it an attractive choice for agricultural research and development.

The synthesis of 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride typically involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Common synthetic routes include the reaction of 3-chloro-5-chloromethylbenzonitrile with chlorosulfonic acid or sulfur trioxide to form the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using catalytic systems that reduce waste and energy consumption.

In terms of safety and handling, it is important to note that 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials.

The future outlook for 3-Chloro-5-chloromethyl-4-cyanobenzenesulfonyl chloride is promising, driven by ongoing research into its applications in various fields. As new synthetic methods are developed and optimized, this compound is likely to play an increasingly important role in the discovery and development of innovative drugs and agrochemicals. Researchers continue to explore its potential through interdisciplinary collaborations, combining expertise from chemistry, biology, and materials science to unlock new possibilities.